(3S)-N,N-dimethyl-1-[(1,1',3',5'-tetramethyl-1H,1'H-3,4'-bipyrazol-5-yl)carbonyl]azepan-3-amine

• IUPAC Name: [(3S)-3-(dimethylamino)azepan-1-yl]-[2-methyl-5-(1,3,5-trimethylpyrazol-4-yl)pyrazol-3-yl]methanone
• InChI: InChI=1S/C19H30N6O/c1-13-18(14(2)23(5)20-13)16-11-17(24(6)21-16)19(26)25-10-8-7-9-15(12-25)22(3)4/h11,15H,7-10,12H2,1-6H3/t15-/m0/s1
• InChI Key: XPWUPMSERMFFFE-HNNXBMFYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C2=NN(C(=C2)C(=O)N3CCCCC(C3)N(C)C)C
• Isomeric SMILES: CC1=C(C(=NN1C)C)C2=NN(C(=C2)C(=O)N3CCCC[C@@H](C3)N(C)C)C
• Molecular Formula: C19H30N6O
• Molecular Weight: 358.5 g/mol

Description

The chemical compound belongs to a class of compounds known for intricate synthesis processes and distinct chemical and physical properties. Similar compounds have been explored for various applications, including pharmaceuticals and materials science.

Synthesis Analysis

Synthesis of related compounds often involves complex reactions, including reduction, cycloaddition, and intramolecular cyclization. For example, the preparation of similar diazepane derivatives from tetramethyl compounds involves multi-step synthesis processes that may include N-alkylation, carbamoylation, and cyclization reactions to form the core structure (Vaid et al., 2014).

Molecular Structure Analysis

Molecular structure analysis of related compounds reveals detailed insights into their conformation and stereochemistry. Techniques such as X-ray crystallography are utilized to determine the precise arrangement of atoms within the molecule, which is crucial for understanding the compound's reactivity and properties (Pira et al., 2009).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can include interactions with various reagents, leading to a range of derivatives. For instance, reactions with hydroxylamine or different amines can yield a variety of functionalized products, showcasing the compound's versatility in chemical synthesis (Glushkov & Stezhko, 1978).